Cas no 2899-36-7 (L-Methionine ethyl ester hydrochloride)
L-Methionine ethyl ester hydrochloride is a derivative of the essential amino acid L-methionine, commonly used in peptide synthesis and biochemical research. The ethyl ester modification enhances its solubility in organic solvents, facilitating its incorporation into peptide chains during solid-phase or solution-phase synthesis. The hydrochloride salt form improves stability and handling. This compound serves as a versatile building block in pharmaceutical and biotechnological applications, particularly for introducing methionine residues with controlled reactivity. Its high purity and consistent performance make it suitable for sensitive synthetic processes. The product is typically characterized by NMR and HPLC to ensure quality, meeting the demands of research and industrial applications.
2899-36-7 structure
Product Name:L-Methionine ethyl ester hydrochloride
CAS No:2899-36-7
MF:C7H16ClNO2S
MW:213.72544002533
MDL:MFCD00012508
CID:43551
PubChem ID:24853185
Update Time:2025-05-28
L-Methionine ethyl ester hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- L-Methionine ethyl ester hydrochloride
- ethyl (2S)-2-amino-4-methylsulfanylbutanoate,hydrochloride
- Ethyl L-Methionate Hydrochloride
- H-L-Met-Oet.HCl
- H-Met-OEt · HCl
- H-MET-OET HCL
- H-Met-OEt•HCl
- (S)-methionine ethyl ester hydrochloride
- ethyl 2-amino-4-(methylthio)butanoate hydrochloride
- Ethyl L-methionate HCl
- L-methionine ethyl ester
- L-methionine ethyl ester monohydrochloride
- methionine ethyl ester hydrochloride
- DTXSID80183183
- SCHEMBL134493
- AM81986
- HY-W052212
- L-Methionine, ethyl ester, hydrochloride (1:1)
- Q-101771
- NS00028594
- EINECS 220-787-6
- L-Methionine ethyl ester hydrochloride, 99%
- J-300202
- AKOS015897385
- L-METHIONINE ETHYL ESTER HCl
- L-Methionine O-ethyl ester hydrochloride
- Ethyl L-methioninate hydrochloride
- s-methionine ethyl ester hydrochloride
- NSC 401317
- EthylL-methionatehydrochloride
- ethyl (2S)-2-amino-4-methylsulfanylbutanoate;hydrochloride
- Methionine, ethyl ester, hydrochloride, L-
- KPWCQEUBJAIORR-RGMNGODLSA-N
- H-Met-OEt hydrochloride
- MFCD00012508
- CS-0044991
- CCG-51815
- 2899-36-7
- H-Met-OEt.HCl
- L-Methionine ethyl ester, HCl
- Ethyl methioninate hydrochloride
- L-Methionine, ethyl ester, hydrochloride
- NSC-401317
- AS-35005
- CHEMBL1222166
- (S)-Ethyl 2-amino-4-(methylthio)butanoate hydrochloride
- Ethyl (2S)-2-amino-4-methylsulfanyl-butanoate hydrochloride
- SR-01000641093-1
- Q6KV3C75EG
- AKOS015845152
- ETHYL (2S)-2-AMINO-4-(METHYLSULFANYL)BUTANOATE HYDROCHLORIDE
- FM03433
-
- MDL： MFCD00012508
- Inchi： 1S/C7H15NO2S.ClH/c1-3-10-7(9)6(8)4-5-11-2;/h6H,3-5,8H2,1-2H3;1H/t6-;/m0./s1
- InChI Key： KPWCQEUBJAIORR-RGMNGODLSA-N
- SMILES： Cl.S(C)CC[C@@H](C(=O)OCC)N
Computed Properties
- Exact Mass: 213.05900
- Monoisotopic Mass: 213.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 119
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: Not available
- Topological Polar Surface Area: 52.3
Experimental Properties
- Color/Form: White powder
- Melting Point: 90-92 °C (lit.)
- Boiling Point: 257.9 °C at 760 mmHg
- Flash Point: 109.8 °C
- PSA: 77.62000
- LogP: 2.13220
- Solubility: Not available
- Specific Rotation: 21 º (c=2 in ethanol)
- Optical Activity: [α]25/D +21°, c = 2 in ethanol
L-Methionine ethyl ester hydrochloride Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Storage Condition：Store in cold storage.
L-Methionine ethyl ester hydrochloride Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
L-Methionine ethyl ester hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 003823-1g |
L-Methionine ethyl ester hydrochloride |
2899-36-7 | 99% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 003823-5g |
L-Methionine ethyl ester hydrochloride |
2899-36-7 | 99% | 5g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 003823-25g |
L-Methionine ethyl ester hydrochloride |
2899-36-7 | 99% | 25g |
￡39.00 | 2022-03-01 | |
| Fluorochem | 003823-100g |
L-Methionine ethyl ester hydrochloride |
2899-36-7 | 99% | 100g |
￡117.00 | 2022-03-01 | |
| Fluorochem | 003823-500g |
L-Methionine ethyl ester hydrochloride |
2899-36-7 | 99% | 500g |
￡450.00 | 2022-03-01 | |
| Apollo Scientific | OR26814-25g |
(S)-Ethyl 2-amino-4-(methylthio)butanoate hydrochloride |
2899-36-7 | 98+% | 25g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR26814-100g |
(S)-Ethyl 2-amino-4-(methylthio)butanoate hydrochloride |
2899-36-7 | 98+% | 100g |
£88.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L856949-5g |
L-Methionine ethyl ester hydrochloride |
2899-36-7 | 99% | 5g |
￥104.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L856949-25g |
L-Methionine ethyl ester hydrochloride |
2899-36-7 | 99% | 25g |
￥262.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L856949-100g |
L-Methionine ethyl ester hydrochloride |
2899-36-7 | 99% | 100g |
￥939.00 | 2022-01-14 |
L-Methionine ethyl ester hydrochloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2899-36-7)Ethyl L-methionate hydrochloride
Order Number:sfd14555
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2899-36-7)L-Methionine ethyl ester hydrochloride
Order Number:A819711
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):346.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2899-36-7)蛋氨酸乙脂盐酸盐
Order Number:LE26563523
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
L-Methionine ethyl ester hydrochloride Related Literature
-
1. Synthesis of oligopeptides having alternate L-leucyl and L-methionyl residuesRyoichi Katakai,Yohko Nakayama J. Chem. Soc. Perkin Trans. 1 1977 292
-
2. Synthesis of sequential polypeptides containing L-isoleucine for assignment of the far-i.r. band characteristic of isoleucyl in a peptide α-helixRyoichi Katakai,Yasuko Lizuka J. Chem. Soc. Perkin Trans. 1 1985 765
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